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Chlormadinone Acetate Impurities Profile

The table below lists known impurities of Chlormadinone Acetate, which are critical for developing

stability-indicating assay methods [1].

Impurity . CAS Molecular Molecular
) ) Chemical Name )
Designation Number Formula Weight
Chlormadinone  Chlormadinone Acetate 302-22- C23H29CIO4 404.93

Acetate 7

Impurity H 3-Methoxy-20-oxopregna-3,5-dien-17-yl 1054- C24H3404 386.53
Acetate 64-4

Impurity B 2-Bromo-6-chloro-3,20-dioxopregna- NA C23H26BrClO4 481.81
1,4,6-trien-17-yl acetate

Impurity F 17-Hydroxy-6-methyl-Progesterone 1172- C24H3404 386.53
acetate 82-3

Impurity G (8R,9S,10R,13S,14S,17R)-17-Acetyl- 302-23- C23H3204 372.51
10,13-dimethyl-3-o0xo- 8

2,3,6,7,8,9,10,11,12,13,14,15,16,17-
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Impurity . CAS Molecular Molecular
) ) Chemical Name )
Designation Number Formula Weight
tetradecahydro-1H-
cyclopentala]phenanthren-17-yl acetate
Impurity C 6&-Chloro-2&-methyl-3,20-dioxopregn-4- NA C24H33ClO4 420.97

en-17-yl acetate

Stability-Indicating HPLC Method Reference

While a specific method for Chlormadinone Acetate was not found, the following validated RP-HPLC

method for Aceclofenac and Thiocolchicoside provides a technical framework. Stability-indicating methods

separate the active drug from its degradation products, ensuring accurate measurement even when the sample

is partially degraded [2].

Parameter

Specification

Objective

Chromatographic

Column

Column Temperature

Mobile Phase

Flow Rate

Detection (UV)

Retention Times

Validated For

Simultaneous determination of Aceclofenac and Thiocolchicoside in the
presence of their degradation products.

Kromasil C18 (250 x 4.6 mm, 5 pum)

30°C

Gradient system: (A) 10 mM ammonium acetate pH 5.00 buffer; (B)
Acetonitrile:water (70:30 v/v)

1.0 mL/min

265 nm

Thiocolchicoside: ~13.29 min; Aceclofenac: ~22.20 min

Linearity, accuracy, precision, robustness, and specificity (peak purity
passing in all stress conditions).
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Suggested Stability Testing Workflow

The diagram below outlines a general stability testing workflow, incorporating common stress conditions and

analysis steps. You can adapt this high-level process for Chlormadinone Acetate.
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Frequently Asked Questions

Q: What are the key challenges in developing a stability-indicating method for Chlormadinone

Acetate? A potential challenge is ensuring the method can fully separate the parent drug from its known
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impurities and any new degradation products that form under various stress conditions. The method must be

robust enough to provide reliable data for quality control.

Q: Where can I source impurity reference standards for Chlormadinone Acetate? Specialized
manufacturers like PharmAffiliates and Alfa Omega Pharma offer various Chlormadinone Acetate
impurities and degradation products as certified reference standards for HPLC analysis and quality control

work [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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